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Compound of Interest

Compound Name: 4-Chlorobenzothiazole

CAS No.: 3048-45-1

Cat. No.: B1588817

Get Quote

An In-depth Technical Guide to 4-Chlorobenzothiazole: Structure, Properties, and Synthetic

Utility

Introduction
The benzothiazole scaffold is a privileged heterocyclic system in the fields of medicinal

chemistry and materials science. Its unique bicyclic structure, composed of fused benzene and

thiazole rings, imparts a rigid conformation and favorable electronic properties that enable

interaction with a wide array of biological targets. Consequently, benzothiazole derivatives have

been investigated for a range of therapeutic applications, including as anticancer, anti-

inflammatory, antimicrobial, and antiviral agents[1][2].

Halogenation of the benzothiazole core is a common strategy employed by medicinal chemists

to modulate the molecule's physicochemical properties, such as lipophilicity, metabolic stability,

and binding affinity. The introduction of a chlorine atom, in particular, can significantly influence

a compound's pharmacokinetic and pharmacodynamic profile. This guide provides a detailed

technical overview of 4-Chlorobenzothiazole, a key halogenated derivative. We will explore its

core chemical properties, structure, and reactivity, with a particular focus on its role as a
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versatile building block for the synthesis of more complex molecules, including the

pharmaceutically relevant intermediate, 2-Amino-4-chlorobenzothiazole.

Section 1: Molecular Structure and Physicochemical
Properties of 4-Chlorobenzothiazole
The fundamental characteristics of 4-Chlorobenzothiazole are rooted in its molecular

architecture. Understanding these properties is critical for its application in synthetic chemistry

and drug design.

Structural Elucidation
4-Chlorobenzothiazole is characterized by a benzothiazole ring system with a chlorine atom

substituted at the C4 position of the benzene ring.

Caption: Chemical structure of 4-chloro-1,3-benzothiazole.

Physicochemical Properties
The key physicochemical data for 4-Chlorobenzothiazole are summarized below. These

properties are essential for designing reaction conditions, purification procedures, and

formulation strategies.
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Property Value Source(s)

CAS Number 3048-45-1 [3][4]

Molecular Formula C₇H₄ClNS [3][4][5]

Molecular Weight 169.63 g/mol [3][5]

Appearance Light yellow to yellow solid [5]

Boiling Point 267.8 ± 13.0 °C (Predicted) [5]

Density 1.435 ± 0.06 g/cm³ (Predicted) [5]

Storage
Room temperature, sealed in

dry conditions
[4][5]

IUPAC Name 4-chloro-1,3-benzothiazole [3]

SMILES C1=CC2=C(C(=C1)Cl)N=CS2 [3]

InChIKey
IFEPGHPDQJOYGG-

UHFFFAOYSA-N
[3]

Section 2: The Key Intermediate: 2-Amino-4-
chlorobenzothiazole
While 4-Chlorobenzothiazole itself is a valuable building block, a significant body of research

focuses on its 2-amino derivative, 2-Amino-4-chlorobenzothiazole (CAS: 19952-47-7). This

compound serves as a more versatile precursor for the synthesis of a wide range of biologically

active molecules due to the reactive amino group, which allows for extensive functionalization.

[6][7][8]

Properties of 2-Amino-4-chlorobenzothiazole
The addition of the 2-amino group significantly alters the molecule's properties, most notably its

melting point and polarity.
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Property Value Source(s)

CAS Number 19952-47-7 [6][9]

Molecular Formula C₇H₅ClN₂S [6][9]

Molecular Weight 184.65 g/mol [6][9]

Appearance
White to light beige or greyish

crystalline powder
[7][10]

Melting Point 203-205 °C [7][9][10]

Boiling Point 344.3 °C at 760 mmHg [6][10][11]

Density 1.532 g/cm³ [6][10]

Solubility

Soluble in dichloromethane,

chloroform, DMSO, acetone;

insoluble in water.

[7][10][12]

Synthesis of 2-Amino-4-chlorobenzothiazole
The synthesis of 2-Amino-4-chlorobenzothiazole is a well-established process, typically

proceeding via the oxidative cyclization of a substituted thiourea. The causality behind this

choice of precursor is its inherent structure, which contains all the necessary atoms (arranged

in a favorable sequence) to form the final heterocyclic product.

Experimental Protocol: Synthesis from 2-Chlorophenylthiourea[13]

This protocol describes a robust method for preparing 2-Amino-4-chlorobenzothiazole. The

key transformation involves an electrophilic cyclization reaction.

Step 1: Reaction Setup

To a stirred mixture of 186.5 parts of 2-chlorophenylthiourea, 500 parts of toluene, and 300

parts of chlorobenzene, add 11 parts of sodium carbonate. The sodium carbonate acts as a

mild base to neutralize any acidic byproducts generated during the reaction.

Step 2: Oxidative Cyclization
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At a controlled temperature of 35-40°C, add 210 parts of sulfuryl chloride (SO₂Cl₂) dropwise

over approximately 2 hours. Sulfuryl chloride serves as the chlorinating and oxidizing agent

that facilitates the ring closure to form the benzothiazole system. The controlled addition is

crucial to manage the exothermic nature of the reaction and prevent unwanted side

reactions.

Step 3: Work-up and Isolation

Once gas evolution ceases (indicating the completion of the reaction), add 250 parts of

water.

Distill off the toluene and chlorobenzene solvent mixture with steam.

Combine the remaining aqueous phase with 500 parts of 30% hydrochloric acid. This step

protonates the amino group, forming the hydrochloride salt which is soluble in the aqueous

acidic medium and aids in purification.

Step 4: Purification and Precipitation

Filter the hot solution (at approx. 90°C) to remove any insoluble impurities.

Cool the filtrate to about 20°C. The 2-amino-4-chlorobenzothiazole hydrochloride salt will

crystallize out.

Precipitate the free amine by adding excess sodium hydroxide solution until a final pH of 8.5-

9.0 is reached. This deprotonates the ammonium salt, yielding the final product as a solid.

Step 5: Final Product Isolation

Filter the precipitated product using suction filtration.

Wash the solid with water until the filtrate is neutral.

Dry the product to obtain 2-Amino-4-chlorobenzothiazole. A typical yield for this process is

high, around 92%.[13]

Synthetic Utility and Downstream Reactions
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The true value of 2-Amino-4-chlorobenzothiazole lies in its capacity to serve as a scaffold for

generating diverse chemical entities. The 2-amino group is a versatile handle for a variety of

chemical transformations.

Figure 2: Key Synthetic Transformations of 2-Amino-4-chlorobenzothiazole

2-Amino-4-chlorobenzothiazole

Schiff Base Formation
(Tridentate Ligands)

Condensation with
Aldehyde [13]

Diazotization
(Sandmeyer Reaction)

NaNO₂ / HBr [6]

Acetohydrazide Derivatives

Multi-step synthesis [14]

2-Bromo-4-chlorobenzothiazole

CuBr [27]

4-Chloro-2-hydroxybenzothiazole

Hydrolysis [6]

Novel Antimicrobial Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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